2-(2-azidophenyl)ethan-1-ol
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter), odor, and taste if applicable .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the mechanism of the reaction .Molecular Structure Analysis
This involves understanding the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the substance undergoes .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-azidophenyl)ethan-1-ol involves the conversion of 2-bromoethylbenzene to 2-(2-bromoethyl)phenol, followed by the substitution of the bromine with an azide group using sodium azide. The resulting 2-(2-azidoethyl)phenol is then reduced to 2-(2-azidophenyl)ethan-1-ol using hydrogen gas and a palladium catalyst.", "Starting Materials": [ "2-bromoethylbenzene", "sodium azide", "palladium catalyst", "hydrogen gas" ], "Reaction": [ "Step 1: 2-bromoethylbenzene is reacted with sodium hydroxide to form 2-(2-bromoethyl)phenol.", "Step 2: The bromine in 2-(2-bromoethyl)phenol is substituted with an azide group using sodium azide.", "Step 3: The resulting 2-(2-azidoethyl)phenol is reduced to 2-(2-azidophenyl)ethan-1-ol using hydrogen gas and a palladium catalyst." ] } | |
CAS RN |
31590-12-2 |
Product Name |
2-(2-azidophenyl)ethan-1-ol |
Molecular Formula |
C8H9N3O |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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